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Compound of Interest

Compound Name: (S)-MCOPPB

Cat. No.: B1683878 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of (S)-MCOPPB, a potent and selective nociceptin receptor agonist.

Researchers, scientists, and drug development professionals are advised to adhere to these

procedures to ensure personal safety and environmental compliance. (S)-MCOPPB is

classified as harmful if swallowed, may cause an allergic skin reaction, and is toxic to aquatic

life with long-lasting effects; therefore, it must be disposed of as hazardous chemical waste.

Avoid release to the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with

appropriate Personal Protective Equipment (PPE), including but not limited to:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.

Eye Protection: Safety glasses or goggles to shield from potential splashes.

Lab Coat: To protect from contamination of personal clothing.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Quantitative Data for (S)-MCOPPB
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While specific environmental disposal limits for (S)-MCOPPB are not readily available due to its

research-specific nature, the following data from its trihydrochloride form are pertinent for safe

handling and waste profiling.

Property Value Source

Molecular Formula C₂₆H₄₀N₄ · 3HCl [1]

Molecular Weight 534.05 g/mol [1]

Appearance White to off-white solid

Solubility in Water Soluble to 30 mM [1]

Oral Toxicity
Category 4: Harmful if

swallowed

Skin Sensitization
Category 1: May cause an

allergic skin reaction

Aquatic Toxicity
Category 2: Toxic to aquatic

life with long-lasting effects

Step-by-Step Disposal Protocol
The disposal of (S)-MCOPPB must be handled through a licensed hazardous waste

management service.[2][3] Do not dispose of this chemical down the drain or in regular trash.

[2][3][4]

1. Waste Identification and Segregation:

Treat all (S)-MCOPPB, including pure compound, contaminated solutions, and any materials
used for spill cleanup, as hazardous waste.[2]
Segregate (S)-MCOPPB waste from other chemical waste streams to prevent inadvertent
reactions. Store in a designated satellite accumulation area.[5][6]
Specifically, keep it separate from incompatible materials such as strong oxidizing agents.

2. Containerization:
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Use a chemically compatible, leak-proof container for waste collection. Plastic containers are
generally preferred over glass to minimize the risk of breakage.[3][5]
The container must be in good condition with a secure, tight-fitting lid.[6]
Never use food-grade containers for hazardous waste storage.[6]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste."[3]
The label must include:
The full chemical name: "(S)-MCOPPB"
The approximate quantity or concentration of the waste.
The date when the first waste was added to the container.
The name and contact information of the principal investigator or laboratory supervisor.
Appropriate hazard pictograms (e.g., harmful, environmental hazard).[3]

4. Storage:

Store the sealed and labeled waste container in a designated, secure satellite accumulation
area that is at or near the point of generation.[5][7]
Ensure the storage area is well-ventilated and away from heat sources or direct sunlight.
Secondary containment is recommended to mitigate spills or leaks.[7]

5. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal contractor to schedule a pickup.[3][5]
Provide them with accurate information about the waste stream as detailed on your label.
Follow all institutional and regulatory procedures for waste handover.

6. Empty Container Disposal:

An empty container that held (S)-MCOPPB must be triple-rinsed with a suitable solvent (e.g.,
water, if appropriate for the formulation) before it can be disposed of as non-hazardous
waste.[2][8]
The rinsate from this process must be collected and disposed of as hazardous waste.[8]
After rinsing, deface or remove the original chemical label before disposing of the container.
[2]
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Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (S)-MCOPPB.
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Caption: Workflow for the safe disposal of (S)-MCOPPB waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rndsystems.com [rndsystems.com]

2. vumc.org [vumc.org]

3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

4. acs.org [acs.org]

5. ehrs.upenn.edu [ehrs.upenn.edu]

6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

7. danielshealth.com [danielshealth.com]

8. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

To cite this document: BenchChem. [Proper Disposal of (S)-MCOPPB: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683878#s-mcoppb-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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